Cas no 76957-61-4 (1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-, ethyl ester
• CAS No: 76957-61-4
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 1782985
• PubChem ID: 13020260
• Update Time: 2025-04-21

1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-, ethyl ester
• ethyl 3-methyl-5-oxo-1H-pyrazole-2-carboxylate
• ethyl 3-hydroxy-5-methylpyrazole-1-carboxylate
• SCHEMBL2256676
• 76957-61-4
• Ethyl 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate
• DTXSID50515376
• HZMROZGLMPOUEI-UHFFFAOYSA-N

• Inchi： 1S/C7H10N2O3/c1-3-12-7(11)9-5(2)4-6(10)8-9/h4H,3H2,1-2H3,(H,8,10)
• InChI Key： HZMROZGLMPOUEI-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C(C)=CC(N1)=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64